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Compound of Interest

Compound Name: Sodium sulfide

Cat. No.: B031361 Get Quote

A Note on Terminology: While the topic specifies sodium sulfide, the predominant and

industrially accepted chemical for oxygen scavenging in water treatment is sodium sulfite

(Na₂SO₃). Sodium sulfide (Na₂S) is less commonly used for this purpose due to its strong

odor and different reaction characteristics. This document will focus on the application of

sodium sulfite as per extensive industry and research documentation.

Sodium sulfite is a widely utilized oxygen scavenger in water treatment, particularly for boiler

feedwater, to prevent corrosion.[1][2][3][4][5] Dissolved oxygen is a primary contributor to

metallic corrosion, which can lead to costly equipment failure and downtime.[2][6] Sodium

sulfite chemically reacts with dissolved oxygen to form sodium sulfate, a more stable

compound, thereby reducing the corrosive potential of the water.[1][7]

Data Presentation
The following tables summarize key quantitative data for the application of sodium sulfite as an

oxygen scavenger.

Table 1: Stoichiometric and Practical Dosage of Sodium Sulfite
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Parameter Value Reference

Theoretical Stoichiometric

Ratio (Sodium Sulfite to

Oxygen)

7.88 ppm Na₂SO₃ per 1 ppm

O₂
[8]

Practical Dosage (Commercial

Grade Sodium Sulfite)

~8 ppm of sodium bisulfite to

remove 1 ppm of dissolved

oxygen.

[6]

Recommended Residual

Sulfite (SO₃²⁻) in Boiler Water
30-60 ppm [6]

Conversion: 1 ml/L Dissolved

Oxygen
1.43 mg/L (ppm) [1]

Table 2: Factors Influencing the Reaction Rate of Sodium Sulfite with Oxygen
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Factor
Effect on Reaction
Rate

Notes Reference

Temperature

Increased

temperature

significantly increases

the reaction rate.

The reaction is slower

at lower temperatures.
[1][4]

pH
Optimal pH range is

typically alkaline.

Sodium sulfite

solutions are alkaline

(pH 9-10 for a 1%

solution).

[1]

Catalysts

Presence of catalysts

like cobalt, copper,

iron, manganese, or

nickel salts

dramatically increases

the reaction rate.

Catalyzed sodium

sulfite can react

almost

instantaneously even

in cold water.

[1][2][5]

Inhibitors

Certain substances

can slow down the

reaction.

Examples include

some alcohols,

phenols, amines, and

thiosulfate.

[1]

Concentration

Higher concentrations

of reactants lead to a

faster reaction.

Maintaining an excess

of sodium sulfite is

standard practice.

[1]

Experimental Protocols
Protocol 1: Determination of Dissolved Oxygen Reduction by Sodium Sulfite

Objective: To quantify the effectiveness of sodium sulfite in removing dissolved oxygen from a

water sample.

Materials:

Dissolved Oxygen (DO) meter with a probe
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Airtight reaction vessel (e.g., glass bottle with a septum)

Magnetic stirrer and stir bar

Syringes for sample and reagent injection

Sodium sulfite solution (e.g., 1% w/v)

Deionized water

Nitrogen gas (optional, for de-aeration)

Procedure:

Sample Preparation: Fill the reaction vessel with the water sample to be tested, leaving

minimal headspace to reduce atmospheric oxygen contamination.

Initial DO Measurement: Place the DO probe into the vessel and record the initial dissolved

oxygen concentration.

Sodium Sulfite Addition: Using a syringe, inject a calculated volume of the sodium sulfite

solution into the reaction vessel. The amount should be based on the initial DO level and the

desired residual concentration.

Reaction: Start the magnetic stirrer to ensure thorough mixing.

Monitoring DO Levels: Record the dissolved oxygen concentration at regular time intervals

(e.g., every minute) until the reading stabilizes at or near zero.

Data Analysis: Plot the dissolved oxygen concentration as a function of time to determine the

reaction rate.

Protocol 2: Evaluation of Catalyzed vs. Uncatalyzed Sodium Sulfite

Objective: To compare the reaction rates of catalyzed and uncatalyzed sodium sulfite.

Materials:
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Same as Protocol 1

Catalyzed sodium sulfite solution (containing a catalyst like cobalt chloride)

Uncatalyzed sodium sulfite solution

Procedure:

Perform Protocol 1 using the uncatalyzed sodium sulfite solution and record the time taken

to reach a stable low DO level.

Thoroughly clean the reaction vessel.

Repeat Protocol 1 with a fresh water sample and the catalyzed sodium sulfite solution.

Comparison: Compare the reaction rate curves and the time required for complete oxygen

removal for both catalyzed and uncatalyzed solutions. It is expected that catalyzed sodium

sulfite will remove oxygen significantly faster.[5]

Visualizations
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Caption: Chemical reaction of sodium sulfite with dissolved oxygen.
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Caption: Workflow for evaluating oxygen scavenger efficiency.
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Caption: Logical flow for sodium sulfite application in water treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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